Enterolactone
Overview
Description
Enterolactone (EL) is a naturally occurring phytoestrogen that is found in some dietary plant sources. It is synthesized from the breakdown of lignans by the gut microbiota and is a major source of dietary lignans in humans. EL has been studied for its potential health benefits, including its ability to modulate estrogen receptors, reduce oxidative stress, and improve cardiovascular health. In addition, EL has been found to have anti-cancer, anti-inflammatory, and anti-diabetic properties.
Scientific Research Applications
Enterolactone: A Comprehensive Analysis of Scientific Research Applications
Blood Pressure Regulation: Enterolactone has been associated with lower odds of hypertension and reduced systolic and diastolic blood pressure in adults. This suggests a potential role for enterolactone in blood pressure regulation and hypertension risk management .
Gut Microbiome and Metabolic Health: The compound is an indicator of gut microbiome health and is inversely associated with blood pressure and hypertension risk. This highlights the importance of enterolactone in maintaining a healthy gut microbiome, which is crucial for overall metabolic health .
Anti-Carcinogenic Potential: Epidemiological studies have observed lower concentrations of enterolactone in breast cancer patients compared to healthy controls, suggesting that enterolactone may possess anti-carcinogenic properties .
Dietary Source and Bioavailability: Enterolactone is formed by the action of intestinal bacteria on plant lignan precursors present in the diet. This underscores the significance of dietary choices on the bioavailability of enterolactone and its subsequent health effects .
Association with Metabolic Risk Factors: Dietary lignan intake, which leads to higher plasma enterolactone levels, has been significantly associated with a lower level of BMI, HbA1c, CRP, and overall metabolic risk score, indicating a beneficial role in metabolic health management .
properties
IUPAC Name |
(3R,4R)-3,4-bis[(3-hydroxyphenyl)methyl]oxolan-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18O4/c19-15-5-1-3-12(8-15)7-14-11-22-18(21)17(14)10-13-4-2-6-16(20)9-13/h1-6,8-9,14,17,19-20H,7,10-11H2/t14-,17+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVDGDHBAMCBBLR-WMLDXEAASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(C(=O)O1)CC2=CC(=CC=C2)O)CC3=CC(=CC=C3)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]([C@H](C(=O)O1)CC2=CC(=CC=C2)O)CC3=CC(=CC=C3)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0048183 |
Source
|
| Record name | Enterolactone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0048183 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3R,4R)-3,4-bis[(3-hydroxyphenyl)methyl]oxolan-2-one | |
CAS RN |
78473-71-9 |
Source
|
| Record name | Enterolactone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0048183 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Enterolactone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
